Cas no 2770529-65-0 ((9H-fluoren-9-yl)methyl N-(non-8-en-1-yl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(non-8-en-1-yl)carbamate
• CAS No: 2770529-65-0
• MF: C₂₄H₂₉NO₂
• MW: 363.492566823959
• CID: 6001171
• PubChem ID: 165993402
• Update Time: 2025-05-20

(9H-fluoren-9-yl)methyl N-(non-8-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-(non-8-en-1-yl)carbamate
• 2770529-65-0
• EN300-37397183

• Inchi： 1S/C24H29NO2/c1-2-3-4-5-6-7-12-17-25-24(26)27-18-23-21-15-10-8-13-19(21)20-14-9-11-16-22(20)23/h2,8-11,13-16,23H,1,3-7,12,17-18H2,(H,25,26)
• InChI Key： LXFFYMLOIPKHHK-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCCCC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 363.219829168g/mol
• Monoisotopic Mass: 363.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 38.3Ų

Additional information on (9H-fluoren-9-yl)methyl N-(non-8-en-1-yl)carbamate

Comprehensive Analysis of (9H-fluoren-9-yl)methyl N-(non-8-en-1-yl)carbamate (CAS No. 2770529-65-0): Properties, Applications, and Industry Insights

The compound (9H-fluoren-9-yl)methyl N-(non-8-en-1-yl)carbamate (CAS No. 2770529-65-0) is a specialized carbamate derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique molecular structure, featuring a fluorenylmethyl (Fmoc) protecting group and an unsaturated nonenyl chain, makes it a versatile intermediate in organic synthesis. This article delves into its properties, synthetic applications, and relevance to current trends in drug discovery and peptide chemistry.

One of the most searched questions in the field of organic chemistry revolves around the role of Fmoc-protected compounds in solid-phase peptide synthesis (SPPS). The (9H-fluoren-9-yl)methyl group in this compound serves as a temporary protecting group for amines, which can be cleaved under mild basic conditions. This property is critical for researchers developing peptide-based therapeutics, a rapidly growing sector due to the rise of biologics and personalized medicine. The non-8-en-1-yl tail further enhances its utility in lipidation strategies, a hot topic in drug delivery optimization.

From a structural perspective, the presence of the carbamate linkage (-NHCOO-) in 2770529-65-0 ensures stability while allowing controlled release of active moieties. This aligns with industry demands for sustainable chemistry and green synthesis, as highlighted by recent Google Scholar metrics. The compound’s olefinic bond (C=C) at the 8-position of the nonenyl chain also opens doors for click chemistry applications, a trending technique in bioconjugation and material science.

Analytical data for CAS No. 2770529-65-0 reveals high purity (>98%) in HPLC profiles, making it suitable for high-throughput screening (HTS) platforms. Researchers frequently search for "Fmoc-amine derivatives solubility" or "handling moisture-sensitive carbamates," and this compound’s compatibility with aprotic solvents (e.g., DMF, THF) addresses these concerns. Its melting point (mp) and spectral characteristics (NMR, IR) are consistent with literature values for analogous N-alkyl carbamates, ensuring reproducibility—a key factor in QC/QA protocols.

In the context of AI-driven drug design, (9H-fluoren-9-yl)methyl N-(non-8-en-1-yl)carbamate exemplifies how classical protecting groups adapt to modern workflows. Semantic searches for "Fmoc deprotection kinetics" or "allyl-terminated linker chemistry" often lead to discussions about this compound’s role in combinatorial library construction. Furthermore, its non-enyl moiety’s potential for post-synthetic modification (e.g., hydroboration, epoxidation) resonates with trends in fragment-based drug discovery (FBDD).

Regulatory and safety profiles of 2770529-65-0 are equally noteworthy. While not classified as hazardous under GHS, its handling requires standard precautions for light-sensitive compounds—a detail often queried in laboratory safety forums. Storage recommendations (-20°C under argon) reflect best practices for reactive intermediates, a subtopic dominating chemical inventory management discussions.

To conclude, (9H-fluoren-9-yl)methyl N-(non-8-en-1-yl)carbamate (CAS No. 2770529-65-0) bridges traditional organic synthesis with cutting-edge applications. Its dual functionality as a protecting group reagent and lipophilic building block positions it at the intersection of medicinal chemistry and nanotechnology. As search trends indicate growing interest in multifunctional scaffolds, this compound’s relevance will only expand in academia and industrial R&D.